Cas no 30780-21-3 (4-(3-oxobutyl)benzonitrile)

• Product Name: 4-(3-oxobutyl)benzonitrile
• CAS No: 30780-21-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1447700
• PubChem ID: 11298237
• Update Time: 2025-04-20

4-(3-oxobutyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-oxobutyl)-
• 4-(3-oxobutyl)Benzonitrile
• 4-(4-cyanophenyl)-2-butanone
• DTXSID401311450
• 4-(4-cyanophenyl)butan-2-one
• TYLSWJNMFKXNDW-UHFFFAOYSA-N
• SCHEMBL1507376
• EN300-1856603
• 30780-21-3
• DA-22666
• AKOS005067487
• 4-(3-oxobutyl)benzonitrile

• Inchi： 1S/C11H11NO/c1-9(13)2-3-10-4-6-11(8-12)7-5-10/h4-7H,2-3H2,1H3
• InChI Key： TYLSWJNMFKXNDW-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86